Cas no 164171-78-2 (Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy-)

164171-78-2 structure
Product name:Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy-
Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy-
- 1-(cyclobuten-1-yl)-4-methoxybenzene
- 1-(Cyclobut-1-en-1-yl)-4-methoxybenzene
- SCHEMBL8884493
- DTXSID10572026
- 164171-78-2
-
- Inchi: InChI=1S/C11H12O/c1-12-11-7-5-10(6-8-11)9-3-2-4-9/h3,5-8H,2,4H2,1H3
- InChI Key: DHWGKFFHAUXMQD-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C2=CCC2
Computed Properties
- Exact Mass: 160.08886
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy- Related Literature
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
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Eri Nagabuchi,Masashi Takahashi,Hatsumi Mori Chem. Commun., 2014,50, 2481-2483
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Aryya Ghosh,Anagha Karne,Sourav Pal,Nayana Vaval Phys. Chem. Chem. Phys., 2013,15, 17915-17921
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Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
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